Cas no 811868-36-7 (1,2-Ethanediamine,N2-(2,6-dimethyl-4-pyrimidinyl)-N1,N1-diethyl-)

1,2-Ethanediamine,N2-(2,6-dimethyl-4-pyrimidinyl)-N1,N1-diethyl- structure
811868-36-7 structure
Product Name:1,2-Ethanediamine,N2-(2,6-dimethyl-4-pyrimidinyl)-N1,N1-diethyl-
CAS No:811868-36-7
MF:C12H22N4
MW:222.329882144928
CID:715345
PubChem ID:16876760
Update Time:2025-04-19

1,2-Ethanediamine,N2-(2,6-dimethyl-4-pyrimidinyl)-N1,N1-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N2-(2,6-dimethyl-4-pyrimidinyl)-N1,N1-diethyl-
    • Pyrimidine, 4-(2-diethylaminoethylamino)-2,6-dimethyl- (4CI)
    • CCG-151184
    • AS-871/43477541
    • 811868-36-7
    • N1-(2,6-Dimethylpyrimidin-4-yl)-N2,N2-diethylethane-1,2-diamine
    • N-(2,6-dimethylpyrimidin-4-yl)-N',N'-diethylethane-1,2-diamine
    • N-[2-(diethylamino)ethyl]-N-(2,6-dimethyl-4-pyrimidinyl)amine
    • AKOS001883773
    • Inchi: 1S/C12H22N4/c1-5-16(6-2)8-7-13-12-9-10(3)14-11(4)15-12/h9H,5-8H2,1-4H3,(H,13,14,15)
    • InChI Key: IQWPYYQXFTVKNR-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCNC1C=C(C)N=C(C)N=1

Computed Properties

  • Exact Mass: 222.18444672g/mol
  • Monoisotopic Mass: 222.18444672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 41Ų
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